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The following table summarizes the standard experimental methods used to determine the potency and

selectivity of JAK inhibitors, as detailed in research publications [1]. These protocols are crucial for

generating comparable data across different compounds.

Assay Type Description Key Measured Outcome

Biochemical
Enzyme Assays [1]

Uses recombinant catalytic kinase domains of
JAKs (e.g., JAK1 aa 845–1142). Reaction occurs

with inhibitor, ATP, and a peptide substrate.

Concentration-dependent
inhibition of JAK kinase

activity to calculate IC50.

Cellular Assays in
Engineered Cell
Lines [1]

Uses cell lines (e.g., Ba/F3) engineered to

depend on a specific JAK (e.g., BCR-JAK1). Cell
viability or STAT phosphorylation (pSTAT) is

measured after inhibitor treatment.

Cellular IC50 based on

inhibition of pSTAT or cell
proliferation.

Cytokine
Stimulation in
Primary Cells/Cell
Lines [1]

Uses relevant human cell lines (e.g., TF-1 for IL-

6) or primary cells (e.g., human PBMCs for IFNγ).
Cells stimulated with cytokine after inhibitor pre-

treatment; pSTAT measured via flow
cytometry/alpha-based assays.

Functional IC50 for

inhibition of specific,
physiologically relevant

JAK-STAT signaling
pathways.

Selectivity Profiles of Marketed and Investigational JAK
Inhibitors
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While data for Jak1-IN-11 is unavailable, the table below provides the half-maximal inhibitory

concentration (IC50) values for a range of other JAK inhibitors, illustrating the spectrum of selectivity

profiles achieved in drug development [2]. Please note that these values are from specific experimental

settings and may vary between laboratories.

JAK Inhibitor JAK1 IC50 (nM) JAK2 IC50 (nM) JAK3 IC50 (nM) TYK2 IC50 (nM)

Tofacitinib 5.9 20 1 34

Ruxolitinib 3.3 2.8 390 18

Baricitinib 5.9 5.7 420 53

Upadacitinib 43 200 2300 4700

Abrocitinib 29 803 > 10,000 1253

Ritlecitinib > 10,000 > 10,000 33.1 > 10,000

Deucravacitinib - 0.02 - 0.02

Visualizing the JAK-STAT Pathway and Assay Workflow

To better understand the context of the experimental protocols, the following diagrams illustrate the JAK-

STAT signaling pathway targeted by these inhibitors and a generalized workflow for IC50 determination.
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JAK-STAT signaling pathway and JAK inhibitor mechanism
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General workflow for cellular IC50 determination

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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